Cas no 1935990-62-7 (5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride)

5-Bromo-2,4-dichlorobenzene-1-sulfonyl fluoride is a versatile sulfonyl fluoride derivative with applications in organic synthesis and medicinal chemistry. Its key advantages include its stability under various reaction conditions and its utility as a reactive intermediate for introducing sulfonyl fluoride groups into target molecules. The presence of bromo and dichloro substituents enhances its reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly valuable in click chemistry and proteomics research, where sulfonyl fluorides serve as selective covalent modifiers for biological targets. Its well-defined structure and high purity make it suitable for precise synthetic applications.
5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride structure
1935990-62-7 structure
Product Name:5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride
CAS No:1935990-62-7
MF:C6H2BrCl2FO2S
MW:307.952281475067
MDL:MFCD28968548
CID:5153138
PubChem ID:122236094
Update Time:2025-05-26

5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl fluoride, 5-bromo-2,4-dichloro-
    • 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride
    • MDL: MFCD28968548
    • Inchi: 1S/C6H2BrCl2FO2S/c7-3-1-6(13(10,11)12)5(9)2-4(3)8/h1-2H
    • InChI Key: NROQEHZXMGMQON-UHFFFAOYSA-N
    • SMILES: C1(S(F)(=O)=O)=CC(Br)=C(Cl)C=C1Cl

5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride Pricemore >>

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Additional information on 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride

Comprehensive Overview of 5-Bromo-2,4-dichlorobenzene-1-sulfonyl fluoride (CAS No. 1935990-62-7)

5-Bromo-2,4-dichlorobenzene-1-sulfonyl fluoride (CAS No. 1935990-62-7) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique bromo and dichloro substitutions, serves as a versatile building block for constructing complex molecular architectures. Its sulfonyl fluoride moiety is particularly valuable in click chemistry and bioconjugation, making it a hotspot for researchers exploring proteome profiling and covalent inhibitors.

In recent years, the demand for 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride has surged due to its applications in medicinal chemistry and material science. The compound’s ability to act as a suFEx (Sulfur Fluoride Exchange) reagent aligns with the growing interest in next-generation chemical tools. Researchers frequently search for terms like "sulfonyl fluoride applications" and "CAS 1935990-62-7 supplier," reflecting its commercial and academic relevance. Its stability under physiological conditions also makes it a candidate for targeted drug delivery systems.

The synthesis of 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride involves multi-step halogenation and fluorosulfonylation, often optimized for high-yield production. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying its purity, a common concern among buyers searching for "CAS 1935990-62-7 purity standards." The compound’s X-ray crystallography data further supports its structural integrity, a topic frequently discussed in crystallography forums.

From an industrial perspective, 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride is pivotal in developing agrochemicals and electronic materials. Its electrophilic reactivity is exploited in designing polymer coatings and semiconductor precursors. Queries like "sulfonyl fluoride in electronics" highlight its cross-disciplinary utility. Environmental considerations, such as green chemistry compliance, are also addressed through optimized synthetic routes to minimize waste.

In conclusion, 5-bromo-2,4-dichlorobenzene-1-sulfonyl fluoride (CAS No. 1935990-62-7) stands at the intersection of innovation and practicality. Its role in advancing biochemical research and industrial applications ensures its prominence in scientific literature and commercial catalogs alike. As interest in covalent modification strategies grows, this compound will likely remain a focal point for breakthroughs in life sciences and beyond.

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